Cas no 564467-32-9 (Ethyl 4-{2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamido}benzoate)

• Product Name: Ethyl 4-{2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamido}benzoate
• CAS No: 564467-32-9
• MF: C₂₁H₁₈F₂N₂O₅
• MW: 416.374832630157
• CID: 6071205
• PubChem ID: 2080284
• Update Time: 2025-11-01

Ethyl 4-{2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamido}benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-[[(Z)-2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enoyl]amino]benzoate
• 564467-32-9
• Z44343671
• EN300-26594812
• ethyl 4-{2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamido}benzoate
• Ethyl 4-{2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamido}benzoate

• Inchi： 1S/C21H18F2N2O5/c1-3-29-20(27)14-5-7-16(8-6-14)25-19(26)15(12-24)10-13-4-9-17(30-21(22)23)18(11-13)28-2/h4-11,21H,3H2,1-2H3,(H,25,26)/b15-10-
• InChI Key： LQMIGECSHWLAEV-GDNBJRDFSA-N
• SMILES： FC(OC1C=CC(/C=C(/C#N)\C(NC2C=CC(C(=O)OCC)=CC=2)=O)=CC=1OC)F

Computed Properties

• Exact Mass: 416.11837800g/mol
• Monoisotopic Mass: 416.11837800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 97.6Ų

Additional information on Ethyl 4-{2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamido}benzoate

Comprehensive Overview of Ethyl 4-{2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamido}benzoate (CAS No. 564467-32-9)

Ethyl 4-{2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamido}benzoate (CAS No. 564467-32-9) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. The compound features a cyano group, a difluoromethoxy moiety, and a methoxy-substituted phenyl ring, which contribute to its potential biological activity. Researchers are particularly intrigued by its possible applications in drug discovery, especially in targeting enzymes or receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for fluorinated compounds like Ethyl 4-{2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamido}benzoate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where molecules with specific functional groups are designed to interact with biological targets more effectively. The compound's cyanoacrylamide scaffold is also noteworthy, as similar structures have been explored for their kinase inhibitory properties, a hot topic in cancer research and autoimmune disease treatment.

The synthesis of CAS No. 564467-32-9 involves multi-step organic reactions, including condensation and esterification, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its suitability for further studies. Given the increasing focus on green chemistry, researchers are also investigating eco-friendly synthetic routes to produce this compound, minimizing waste and energy consumption.

From a commercial perspective, Ethyl 4-{2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamido}benzoate is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability are influenced by factors such as raw material costs and regulatory requirements. For those searching for "buy CAS 564467-32-9" or "suppliers of fluorinated benzoates," it is essential to verify the credibility of vendors and ensure compliance with local regulations.

Looking ahead, the potential applications of this compound are vast. Its structural features make it a candidate for drug repurposing studies, where existing molecules are evaluated for new therapeutic uses. Additionally, its agrochemical potential is being explored, particularly in developing novel pesticides with improved efficacy and environmental safety. As the scientific community continues to unravel its properties, CAS No. 564467-32-9 may emerge as a key player in next-generation therapeutics and crop protection solutions.